Cas no 1494822-71-7 (3-cyclopropylpiperidin-3-ol)

• Product Name: 3-cyclopropylpiperidin-3-ol
• CAS No: 1494822-71-7
• MF: C₈H₁₅NO
• MW: 141.210802316666
• MDL: MFCD21328295
• CID: 4602296
• PubChem ID: 65940954
• Update Time: 2025-05-21

3-cyclopropylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopropyl-piperidin-3-ol
• 3-cyclopropylpiperidin-3-ol

• MDL： MFCD21328295
• Inchi： 1S/C8H15NO/c10-8(7-2-3-7)4-1-5-9-6-8/h7,9-10H,1-6H2
• InChI Key： ZZJORLBUBHWXOH-UHFFFAOYSA-N
• SMILES： N1CCCC(C2CC2)(O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-cyclopropylpiperidin-3-ol

Exploring the Potential of 3-Cyclopropylpiperidin-3-ol (CAS No. 1494822-71-7): A Versatile Compound in Modern Research

The compound 3-cyclopropylpiperidin-3-ol (CAS No. 1494822-71-7) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and chemical research. As a derivative of piperidine, this molecule features a cyclopropyl group attached to the piperidine ring, which enhances its steric and electronic characteristics. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially in the development of novel therapeutics targeting neurological and metabolic disorders.

One of the most searched questions related to 3-cyclopropylpiperidin-3-ol is its synthetic pathway and reactivity. The compound’s hydroxyl group and cyclopropane ring offer multiple sites for functionalization, making it a valuable intermediate in organic synthesis. Recent studies have explored its use in asymmetric catalysis and as a precursor for chiral auxiliaries, which are critical in producing enantiomerically pure drugs. This aligns with the growing demand for green chemistry and sustainable synthesis methods, topics that dominate current scientific discourse.

Another hot topic tied to CAS No. 1494822-71-7 is its potential biological activity. Preliminary research suggests that the rigid cyclopropane ring may confer unique binding affinities to biological targets, such as enzymes or receptors. This has sparked interest in its application for drug discovery, particularly in areas like neurodegenerative diseases and pain management. For instance, piperidine derivatives are known to modulate neurotransmitter systems, and the cyclopropyl modification could enhance selectivity or reduce off-target effects.

From an industrial perspective, 3-cyclopropylpiperidin-3-ol is also being investigated for its utility in material science. Its stability and functional groups make it a candidate for designing advanced polymers or coatings with tailored properties. This intersects with the broader trend of smart materials, a keyword frequently searched in conjunction with specialty chemicals. Companies are keen to explore how such compounds can improve product performance while adhering to environmental regulations.

In summary, 3-cyclopropylpiperidin-3-ol (CAS No. 1494822-71-7) represents a multifaceted compound with promising applications across pharmaceuticals, catalysis, and materials. Its structural versatility and alignment with trending research themes—such as sustainable synthesis and precision medicine—ensure its continued relevance in scientific innovation. As more data emerges, this compound may well become a cornerstone in next-generation chemical design.